Cas no 1207024-22-3 (2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one
• CAS No: 1207024-22-3
• MF: C₂₃H₂₅N₃OS
• MW: 391.52910399437
• CID: 5452254
• Update Time: 2025-10-21

2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-methylphenyl)-5-(4-methylphenyl)imidazol-2-yl]sulfanyl-1-pyrrolidin-1-ylethanone
• 2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one

• Inchi： 1S/C23H25N3OS/c1-17-9-11-19(12-10-17)21-15-24-23(26(21)20-8-4-3-7-18(20)2)28-16-22(27)25-13-5-6-14-25/h3-4,7-12,15H,5-6,13-14,16H2,1-2H3
• InChI Key： HIXGPZKOYDYQMQ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1)CSC1N(C2=CC=CC=C2C)C(C2=CC=C(C)C=C2)=CN=1

Computed Properties

• Exact Mass: 391.172
• Monoisotopic Mass: 391.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.4A^2

Additional information on 2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one

Chemical Compound CAS No. 1207024-22-3: A Comprehensive Overview

The compound with CAS No. 1207024-22-3, known as 2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of 1H-imidazole derivatives, such as this compound, is characterized by a five-membered ring containing two nitrogen atoms. The presence of sulfanyl and pyrrolidine groups further enhances its chemical versatility. Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery, particularly in the development of anti-inflammatory, anticancer, and neuroprotective agents.

The synthesis of CAS No. 1207024-22-3 involves a multi-step process that combines advanced organic chemistry techniques. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality.

In terms of pharmacological activity, imidazole-based compounds have demonstrated potent anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Recent in vitro studies have shown that CAS No. 1207024-22-3 exhibits selective inhibition against COX-2, making it a potential candidate for the treatment of chronic inflammatory diseases like arthritis.

Beyond its anti-inflammatory effects, this compound has also shown promise in anticancer research. Preclinical studies suggest that it induces apoptosis in various cancer cell lines by modulating mitochondrial function and activating caspase pathways. The presence of sulfanyl groups is believed to play a critical role in these biological activities by enhancing the molecule's ability to interact with cellular targets.

The application of CAS No. 1207024-22-3 extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics. Researchers are actively exploring its potential as a building block for advanced materials with tailored electronic properties.

In conclusion, CAS No. 1207024-22-3, or 1H-imidazole derivative with sulfanyl and pyrrolidine groups, represents a versatile compound with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new insights into its chemical properties and biological activities, positioning it as a valuable asset in both academic and industrial settings.